Cas no 13139-17-8 (N-(N-Benzyloxycarbonyloxy)succinimide)

• Product Name: N-(N-Benzyloxycarbonyloxy)succinimide
• CAS No: 13139-17-8
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• MDL: MFCD00005513
• CID: 49061
• PubChem ID: 83172
• Update Time: 2026-05-22

N-(N-Benzyloxycarbonyloxy)succinimide Chemical and Physical Properties

Names and Identifiers

• N-(Benzyloxycarbonyloxy)succinimide
• Z-ONSu
• CBZ-OSU
• Z-OSu
• N-Carbobenzoxyoxysuccinimide
• (CARBOBENZOXY)SUCCINIMIDE
• Benzyl (2,5-dioxopyrrolidin-1-yl) carbonate
• Cbz-OSu (Nα-(Benzyloxycarbonyloxy) Succinimide)
• N-(N-Benzyloxycarbonyloxy)succinimide
• : N-(Benzyloxycarbonyloxy)succinimide
• Benzyl N-succinimidyl carbonate
• Nα-(Benzyloxycarbonyloxy) Succinimide
• O-Cbz-N-hydroxysuccinimide
• O-Benzyloxycarbonyl-N-hydroxysuccinimide
• N-Benzyloxycarbonyloxysuccinimide
• O-Carbobenzoxy-N-hydroxysuccinimide
• Benzyl succinimido carbonate
• Cbz-Cl
• CBZ-ONSU
• Z-Osu (Cbz-Osu)
• CBZ-Osu (Z-OSu)
• TIMTEC-BB SBB006484
• N-Benzyloxycarbonyloxy succinimide
• N-(Benzyloxy
• Z-OSU 13139-17-8
• N-(Benzyloxycarbonyloxy)-succinimide
• benzyl 2,5-dioxopyrrolidin-1-yl carbonate
• 2,5-Pyrrolidinedione, 1-[[(phenylmethoxy)carbonyl]oxy]-
• N-(Benzyloxy carbonyloxy)succinimide
• 2,5-dioxoazolidinyl (phenylmethoxy)formate
• 1-{[(benzyloxy)carbonyl]oxy
• A-(Benzyloxycarbonyloxy) Succinimide
• EN300-175786
• MJSHDCCLFGOEIK-UHFFFAOYSA-N
• AB00436
• RS-0117
• SY001454
• n-(benzyloxycarbonyloxy) succinimide
• 13139-17-8
• Oprea1_125035
• N-(Benzyloxy-carbonyloxy)-succinimide
• Z-OSu?Cbz-OSu;N
• cbzosu
• 1-[[(phenylmethoxy)carbonyl]oxy]-2,5-pyrrolidinedione
• MFCD00005513
• N
• AKOS001606658
• benzyl succinimidyl carbonate
• Benzyl 2,5-dioxopyrrolidin-1-ylcarbonate
• 1-{[(benzyloxy)carbonyl]oxy}-2,5-pyrrolidinedione
• 1-{[(benzyloxy)carbonyl]oxy}pyrrolidine-2,5-dione
• NS00024161
• N-(benzyloxycarbonyl-oxy)succinimide
• Carbonic acid benzyl ester 2,5-dioxopyrrolidin-1-yl ester
• N-(benzyl-oxycarbonyloxy)succinimide
• 1-({[(Phenylmethyl)oxy]carbonyl}oxy)-2,5-pyrrolidinedione
• carbonic acid benzyl ester 2,5-dioxo-pyrrolidin-1-yl ester
• AC-11912
• N-(benzyloxy-carbonyloxy)-succinimid
• AM20020391
• N-(benzyloxycarbonyloxy) -succinimide
• FT-0629266
• SR-01000408144-1
• DTXSID20157020
• N-(Benzyloxycarbonyloxy)succinimide, 98%
• n-benzyloxycarbonyloxy-succinimide
• BP-12325
• CBZ-O-NHS
• SR-01000408144
• HY-75200
• N-(benzyloxy)carbonyloxy succinimid
• cent-(Benzyloxycarbonyloxy) Succinimide
• EINECS 236-075-3
• 2,5-Pyrrolidinedione, 1-(((phenylmethoxy)carbonyl)oxy)-
• SCHEMBL142445
• BP-23497
• Q-101762
• CS-D0812
• AG-664/13465029
• DTXCID9079511

• MDL： MFCD00005513
• Inchi： 1S/C12H11NO5/c14-10-6-7-11(15)13(10)18-12(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： MJSHDCCLFGOEIK-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC1C=CC=CC=1)N1C(CCC1=O)=O
• BRN： 1387927

Computed Properties

• Exact Mass: 249.06400
• Monoisotopic Mass: 249.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3189 (rough estimate)
• Melting Point: 80-82 °C (lit.)
• Boiling Point: 392.32°C (rough estimate)
• Flash Point: 81℃
• Refractive Index: 1.5560 (estimate)
• Solubility: acetone: 0.1 g/mL, clear
• Stability/Shelf Life: Stable. Moisture sensitive.
• PSA: 72.91000
• LogP: 1.34170
• Decomposition: 81 ºC
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water.

N-(N-Benzyloxycarbonyloxy)succinimide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R43
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Safety Term：S24/25
• Packing Group：I; II; III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Packing Group：I; II; III
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-(N-Benzyloxycarbonyloxy)succinimide

Introduction to N-(N-Benzyloxycarbonyloxy)succinimide (CAS No. 13139-17-8)

N-(N-Benzyloxycarbonyloxy)succinimide, commonly referred to by its CAS number 13139-17-8, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, also known as N-(benzyloxycarbonyloxy)succinimide, plays a crucial role in the synthesis of various bioactive molecules, particularly in the protection of amino groups in peptide and protein chemistry.

The structure of N-(N-Benzyloxycarbonyloxy)succinimide consists of a succinimide core functionalized with a benzyloxycarbonyl (Boc) group. The Boc group is a widely used protecting group in peptide synthesis, providing stability and preventing unwanted reactions under various reaction conditions. This makes N-(N-Benzyloxycarbonyloxy)succinimide an essential reagent for the preparation of protected amino acids and peptides.

In recent years, the application of N-(N-Benzyloxycarbonyloxy)succinimide has expanded into the development of novel pharmaceuticals and biotechnological agents. Its ability to protect amino groups while maintaining chemical stability has made it invaluable in the synthesis of complex molecules. For instance, researchers have utilized this compound in the development of protease inhibitors, which are critical in treating various diseases, including HIV and cancer.

One of the most significant advancements in the use of N-(N-Benzyloxycarbonyloxy)succinimide is its application in solid-phase peptide synthesis (SPPS). SPPS is a widely used method for the efficient production of peptides and has been instrumental in the development of numerous therapeutic agents. The stability provided by the Boc group ensures that peptides remain protected during multiple synthetic steps, allowing for precise control over their structure and function.

Recent studies have also explored the use of N-(N-Benzyloxycarbonyloxy)succinimide in the synthesis of peptidomimetics, which are molecules designed to mimic the biological activity of natural peptides but with improved pharmacological properties. These peptidomimetics have shown promise in various therapeutic applications, including anti-inflammatory and antiviral treatments. The versatility of N-(N-Benzyloxycarbonyloxy)succinimide as a protecting group has been a key factor in these developments.

The chemical properties of N-(N-Benzyloxycarbonyloxy)succinimide make it an excellent choice for protecting amino groups in a wide range of synthetic applications. Its high reactivity with nucleophiles allows for selective deprotection under mild conditions, ensuring that sensitive functional groups remain intact. This characteristic is particularly valuable in multi-step syntheses where multiple reactive sites need to be controlled.

In addition to its role in peptide synthesis, N-(N-Benzyloxycarbonyloxy)succinimide has been used in the preparation of other bioactive molecules, such as antibodies and enzyme inhibitors. The ability to protect and deprotect amino groups efficiently has made this compound indispensable in modern synthetic chemistry. Recent research has even explored its use in the development of novel drug delivery systems, where precise control over molecular structure is essential for optimal therapeutic efficacy.

The industrial significance of N-(N-Benzyloxycarbonyloxy)succinimide cannot be overstated. Its widespread use in pharmaceutical research and development underscores its importance as a synthetic intermediate. As new methodologies and applications emerge, the demand for this compound is likely to continue growing. Researchers are constantly seeking innovative ways to leverage its unique properties to develop new treatments for various diseases.

Future directions in the study of N-(N-Benzyloxycarbonyloxy)succinimide may include exploring its use in combinatorial chemistry and high-throughput screening processes. These approaches can accelerate the discovery of novel bioactive compounds by allowing for rapid synthesis and evaluation of large libraries of molecules. The stability and reactivity provided by this compound make it an ideal candidate for such applications.

In conclusion, N-(N-Benzyloxycarbonyloxy)succinimide (CAS No. 13139-17-8) is a vital intermediate in organic synthesis and pharmaceutical chemistry. Its role as a protecting group for amino acids and peptides has been instrumental in numerous advancements in drug development. As research continues to evolve, this compound will undoubtedly remain at the forefront of synthetic chemistry, contributing to the discovery and production of new therapeutic agents.